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Compound of Interest

Compound Name: 1,2-Benzisothiazole

Cat. No.: B1215175

For Researchers, Scientists, and Drug Development Professionals

Introduction

The 1,2-benzisothiazole scaffold is a prominent heterocyclic structure in medicinal chemistry,
demonstrating a wide array of biological activities. Derivatives of this core structure have been
extensively investigated as potent inhibitors of various enzymes, playing a crucial role in the
development of novel therapeutic agents. These compounds have shown efficacy in targeting
enzymes involved in apoptosis, inflammation, viral replication, and neurodegenerative
diseases. This document provides detailed application notes, experimental protocols, and
guantitative data on the use of 1,2-benzisothiazole derivatives in enzyme inhibition assays.

Data Presentation: Quantitative Inhibition Data

The inhibitory potency of 1,2-benzisothiazole derivatives against several key enzymes is
summarized below. The half-maximal inhibitory concentration (IC50) is a critical measure of an
inhibitor's efficacy.
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Compound
Enzyme Target L IC50 Reference
Description
N-(4-
morpholinophenyl)-3-
Caspase-3 oxobenzo[d]isothiazol 1.15 nM
e-2(3H)-carboxamide
(6b)
A novel 1,2-
benzisothiazol-3-one 1.15 nM
derivative (5i)
1,2-benzisothiazol-3-
one derivatives (6r, Nanomolar range
6s, 6W)
2-(4-methyl-3-
HIV-1 Reverse (piperidin-1-
Transcriptase (RNase  ylsulfonyl)phenyl)benz < 1.0 uM
H) o[d]isothiazol-3(2H)-
one (1)
ethyl 2-(2-(3-
oxobenzo[d]isothiazol-
_ <1.0puM
2(3H)-yNthiazol-4-
yl)acetate (2)
2-
methylbenzo[d]isothia 2.5+ 0.2 uM
zol-3(2H)-one (3)
HIV-1 Reverse
) Compounds 1, 2, and
Transcriptase (DNA ~1to 6 uM
Polymerase)
Compound 3 Inactive
Human Mast Cell (1,1-dioxido-3-0xo- 0.85 uM
Tryptase 1,2-benzisothiazol-
2(3H)-yl)methyl N-
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[(phenylmethoxy)carb
onyl]-beta-alanate
(7b)

(1,1-dioxido-3-oxo-

1,2-benzisothiazol-

2(3H)-yl)methyl 5-

(3H)-y) y 0.1 UM
[[(phenylmethoxy)carb
onyllamino]pentanoat
e (7d)
(1,1-dioxido-3-0xo-
1,2-benzisothiazol-
2(3H)-yl)methyl 4-

(3H)-yD) y 0.064 pM

[[(phenylmethoxy)carb
onyllamino]benzoate
(7n)

Dengue Virus

2-(2-chlorophenyl
NS2BNS3 Protease

 To cite this document: BenchChem. [Application Notes and Protocols: 1,2-Benzisothiazole
Derivatives in Enzyme Inhibition Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215175#use-of-1-2-benzisothiazole-derivatives-in-
enzyme-inhibition-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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